Cas no 1082186-75-1 (4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 1082186-75-1
• MF: C₁₃H₈F₃NO₃S
• MW: 315.267732620239
• CID: 5630315
• PubChem ID: 28859696
• Update Time: 2025-11-07

4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1082186-75-1
• 4-phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid
• EN300-28292960
• 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C13H8F3NO3S/c14-13(15,16)12(20)17-10-9(11(18)19)8(6-21-10)7-4-2-1-3-5-7/h1-6H,(H,17,20)(H,18,19)
• InChI Key： QJEPPCPXPUVTBM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 315.01769878g/mol
• Monoisotopic Mass: 315.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid

Introduction to 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 1082186-75-1)

4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 1082186-75-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid includes a thiophene ring, a phenyl group, and a trifluoroacetamido moiety, all of which contribute to its distinct chemical and biological properties.

The thiophene ring is a five-membered heterocyclic compound with one sulfur atom, which imparts aromatic character and stability to the molecule. The presence of the phenyl group enhances the lipophilicity and bioavailability of the compound, making it more suitable for various biological assays. The trifluoroacetamido group, on the other hand, introduces fluorine atoms, which can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles. These structural features collectively make 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid an interesting candidate for drug discovery and development.

In recent years, extensive research has been conducted to explore the biological activities of thiophene derivatives, including 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid effectively inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in cancer progression.

Beyond its anti-cancer potential, 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby alleviating inflammation and promoting tissue repair. These findings suggest that 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid could be a promising therapeutic agent for treating inflammatory disorders.

The pharmacokinetic properties of 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid have also been studied in detail. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, the compound has shown low toxicity in animal models, which is an important consideration for drug development.

In terms of chemical synthesis, 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid can be synthesized through a multi-step process involving the coupling of appropriate intermediates. One common approach involves the reaction of 4-bromo-thiophene with phenylboronic acid followed by the introduction of the trifluoroacetamido group through amide formation. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The potential applications of 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid extend beyond its direct therapeutic use. For example, this compound can serve as a valuable tool in chemical biology research to study specific biological processes or validate novel drug targets. Its ability to modulate key signaling pathways makes it an excellent candidate for use in high-throughput screening assays to identify new compounds with similar activities.

In conclusion, 4-Phenyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 1082186-75-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and anti-cancer properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.